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Compound of Interest

Compound Name: Myristic acid-13C

Cat. No.: B1602432

Essential Safety and Handling Guide for Myristic
Acid-13C

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides immediate and essential safety and logistical
information for the use of Myristic acid-13C, a stable, non-radioactive, isotopically labeled
compound. The primary safety considerations are dictated by the chemical properties of
myristic acid itself, as the Carbon-13 isotope does not impart radioactivity.[1] Myristic acid-13C
is classified as causing skin and serious eye irritation, and it may also cause respiratory
irritation.[2]

Personal Protective Equipment (PPE) and Safety
Measures

A comprehensive approach to personal protection is critical when handling Myristic acid-13C
to prevent skin contact, eye exposure, and inhalation of dust particles.
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Protective Equipment

Specifications and Recommendations

Eye and Face Protection

Wear safety goggles with side-shields
conforming to EN166 (EU) or NIOSH (US)
approved standards.[3][4][5][6]

Hand Protection

Chemical-resistant, impervious gloves (e.g.,
nitrile rubber, PVC) that are tested according to
EN 374 should be worn.[3][4][5] Gloves must be
inspected before use and should be properly

removed and disposed of to avoid skin contact.

[5]

Skin and Body Protection

Wear impervious clothing, such as a lab coat, to
prevent skin exposure.[2][5] For larger quantities
or in situations with a higher risk of exposure,
fire/flame resistant clothing may be appropriate.

[5] Safety footwear is also recommended.[7]

Respiratory Protection

If dust formation is likely, use a NIOSH-
approved particulate filter respirator (e.g., P1
filter for at least 80% of airborne particles).[3][4]
In well-ventilated areas, respiratory protection

may not be necessary for small quantities.[3][7]

Hazard Identification and First Aid
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Hazard Precautionary Statement First Aid Measures

IF ON SKIN: Wash with plenty
of soap and water.[2] Remove
) o o contaminated clothing and
Skin Irritation H315: Causes skin irritation.[2] ) )
wash it before reuse.[2] If skin
irritation occurs, get medical

advice/attention.[8]

IF IN EYES: Rinse cautiously
with water for several minutes.
] [2][9] Remove contact lenses,
o H319: Causes serious eye )
Eye Irritation S if present and easy to do.[2][9]
irritation.[2] i o
Continue rinsing.[2][9] If eye
irritation persists, get medical

advice/attention.[9]

IF INHALED: Remove person

] to fresh air and keep
) o H335: May cause respiratory )
Respiratory Irritation o comfortable for breathing.[2][8]
irritation.[2] ]
If you feel unwell, seek medical

advice.[8]

IF SWALLOWED: Rinse

- mouth.[4][9] Do NOT induce
. May cause nausea, vomiting, N _
Ingestion ) vomiting.[9] Call a poison
and diarrhea.[9][10] _
center or doctor if you feel

unwell.[8]

Operational Plan for Safe Handling

A systematic approach to handling Myristic acid-13C from receipt to disposal is crucial for
laboratory safety.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage.
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Store in a tightly closed container in a cool, dry, and well-ventilated place.[5][6] The
recommended storage temperature is often 4°C.[4]

Store away from incompatible materials such as oxidizing agents, bases, and reducing
agents.[10][11]

. Preparation and Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
powders to minimize dust formation.[1][5]

Avoid breathing dust, fumes, or vapors.[2]

Wash hands thoroughly after handling.[2][6]

Prevent the formation of dust and aerosols.[5] Use appropriate tools to handle the solid
material.

. In Case of a Spill:

Evacuate unnecessary personnel from the area.[9]

Wear appropriate PPE as outlined above.[2][9]

For solid spills, sweep up the material and place it into a suitable, labeled container for
disposal.[6] Avoid generating dust.[6]

Ventilate the affected area.[4]

Prevent the spill from entering drains or waterways.[4]
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Safe Handling Workflow for Myristic Acid-13C

Receiving and Storage Spill Response

Receive and Inspect Container Evacuate Area

If container is intact

Store in a Cool, Dry, Well-Ventilated Area Wear PPE

repare for experiment

Handling|and Use

Wear Appropriate PPE Contain and Clean Up Spill
Work in a Fume Hood Dispose of Waste

;

Weigh and Transfer

fter use

Disposal

Dispose of Contaminated Waste and Unused Material

Click to download full resolution via product page

Caption: Workflow for the safe handling of Myristic acid-13C.
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Disposal Plan

Proper disposal of Myristic acid-13C and any contaminated materials is essential to ensure
environmental safety and regulatory compliance.

1. Waste Collection:

o Collect excess and expired Myristic acid-13C, as well as contaminated materials (e.g.,
gloves, weighing paper, pipette tips), in a clearly labeled, sealed container for hazardous
waste.

2. Disposal Method:
» Dispose of the chemical waste through a licensed hazardous material disposal company.[5]

e The product may be burned in a chemical incinerator equipped with an afterburner and
scrubber.[5]

o Ensure that all federal, state, and local regulations regarding the disposal of this material are
followed.[5][10]

3. Environmental Precautions:

» Do not allow the product to enter drains, surface water, or ground water.[3][4]
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Disposal Plan for Myristic Acid-13C

Waste Collection

Collect Unused Material and Contaminated ltems

l

Store in a Labeled, Sealed Hazardous Waste Container

or disposal

Disposal

Contact Licensed Hazardous Waste Disposal Company

'

Follow all Federal, State, and Local Regulations

Environmental Precautions

Prevent Entry into Drains and Waterways

Click to download full resolution via product page

Caption: Step-by-step disposal plan for Myristic acid-13C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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